2-(4-((3-(Quinolin-2-yloxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide

• IUPAC Name: 2-[4-(3-quinolin-2-yloxypyrrolidin-1-yl)sulfonylphenoxy]acetamide
• InChI: InChI=1S/C21H21N3O5S/c22-20(25)14-28-16-6-8-18(9-7-16)30(26,27)24-12-11-17(13-24)29-21-10-5-15-3-1-2-4-19(15)23-21/h1-10,17H,11-14H2,(H2,22,25)
• InChI Key: DDTPZCRFTJPQOY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC3=CC=CC=C3C=C2)S(=O)(=O)C4=CC=C(C=C4)OCC(=O)N
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features, including a quinoline ring, a pyrrolidine ring, a sulfonyl group, and a phenoxy group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, general methods for synthesizing similar compounds involve the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinoline and pyrrolidine rings, as well as the sulfonyl, phenoxy, and acetamide groups. The spatial orientation of these groups and their stereochemistry would likely play a significant role in the compound’s properties and biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For example, the pyrrolidine ring might undergo reactions at the nitrogen atom or at the carbon atoms of the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and structural features. For example, the presence of the polar sulfonyl, phenoxy, and acetamide groups might enhance its solubility in polar solvents.

Future Directions

Future research could involve the synthesis of this compound and the investigation of its properties and potential applications. This could include studies of its biological activity, its physical and chemical properties, and its reactivity in chemical reactions.

Mechanism of Action

Target of Action

It’s known that phenoxy acetamide derivatives, which include this compound, have been investigated for their pharmacological activities .

Mode of Action

It’s known that the pyrrolidine ring, a key component of this compound, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .

Biochemical Pathways

It’s known that pyrrolidine derivatives have been found to inhibit cox-2 with ic50 values in the range of 1–8 µm .

Result of Action

It’s known that compounds with halogen substituent such as 8-chloro-2-methyl-3-oxo-2,3,9,10tetrahydropyrido[4′,3′:3,4]cyclopenta [1,2-b]indole-4-carbonitrile had strong inhibitory action .

Action Environment

The spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .